Cas no 1360874-83-4 (Phenylmethyl (βR)-β-amino-2,4,5-trifluorobenzenebutanoate)

• Product Name: Phenylmethyl (βR)-β-amino-2,4,5-trifluorobenzenebutanoate
• CAS No: 1360874-83-4
• MF: C₁₇H₁₆F₃NO₂
• MW: 323.309655189514
• CID: 5688328
• Update Time: 2024-02-03

Phenylmethyl (βR)-β-amino-2,4,5-trifluorobenzenebutanoate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl (βR)-β-amino-2,4,5-trifluorobenzenebutanoate

• Inchi： 1S/C17H16F3NO2/c18-14-9-16(20)15(19)7-12(14)6-13(21)8-17(22)23-10-11-4-2-1-3-5-11/h1-5,7,9,13H,6,8,10,21H2/t13-/m1/s1
• InChI Key： BKVKQQJVDKJCND-CYBMUJFWSA-N
• SMILES： C1(C[C@@H](N)CC(OCC2=CC=CC=C2)=O)=CC(F)=C(F)C=C1F

Experimental Properties

• Density: 1.279±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 425.9±45.0 °C(Predicted)
• pka: 6.86±0.10(Predicted)